Cas no 2228690-15-9 (3-(aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol)

3-(Aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol is a structurally unique cyclobutane derivative featuring both an aminomethyl and a phenylethyl substituent, along with a hydroxyl group. This compound exhibits potential as a versatile intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of multiple functional groups allows for selective modifications, enabling applications in medicinal chemistry and materials science. Its rigid cyclobutane core may confer enhanced stereochemical control in synthetic pathways. The compound’s balanced polarity and functional group compatibility make it suitable for further derivatization, offering opportunities in ligand design and small-molecule drug discovery. Proper handling and storage are recommended due to its reactive amine and alcohol moieties.

3-(aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol structure

2228690-15-9 structure

Product Name:3-(aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol

CAS No:2228690-15-9

MF:C₁₃H₁₉NO

MW:205.296063661575

CID:5883904

PubChem ID:165639624

Update Time:2025-10-29

3-(aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

- 3-(aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol
- EN300-1861847
- 2228690-15-9
- Inchi： 1S/C13H19NO/c1-10(11-5-3-2-4-6-11)13(9-14)7-12(15)8-13/h2-6,10,12,15H,7-9,14H2,1H3
- InChI Key： WSAQYGVCBVQGFH-UHFFFAOYSA-N
- SMILES： OC1CC(CN)(C(C2C=CC=CC=2)C)C1

Computed Properties

Exact Mass: 205.146664230g/mol
Monoisotopic Mass: 205.146664230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 46.2Å²

3-(aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol Pricemore >>

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Enamine	EN300-1861847-0.05g	3-(aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol	2228690-15-9	0.05g	$983.0	2023-09-18
Enamine	EN300-1861847-0.1g	3-(aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol	2228690-15-9	0.1g	$1031.0	2023-09-18
Enamine	EN300-1861847-0.25g	3-(aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol	2228690-15-9	0.25g	$1078.0	2023-09-18
Enamine	EN300-1861847-0.5g	3-(aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol	2228690-15-9	0.5g	$1124.0	2023-09-18
Enamine	EN300-1861847-1.0g	3-(aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol	2228690-15-9	1g	$1172.0	2023-06-02
Enamine	EN300-1861847-2.5g	3-(aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol	2228690-15-9	2.5g	$2295.0	2023-09-18
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Enamine	EN300-1861847-10.0g	3-(aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol	2228690-15-9	10g	$5037.0	2023-06-02
Enamine	EN300-1861847-1g	3-(aminomethyl)-3-(1-phenylethyl)cyclobutan-1-ol	2228690-15-9	1g	$1172.0	2023-09-18
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